Cas no 1201149-04-3 (1H-Indole-6-carbonitrile, 5-fluoro-)

• Product Name: 1H-Indole-6-carbonitrile, 5-fluoro-
• CAS No: 1201149-04-3
• MF: C₉H₅FN₂
• MW: 160.14780497551
• CID: 4685382
• PubChem ID: 67025317
• Update Time: 2025-06-08

1H-Indole-6-carbonitrile, 5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carbonitrile, 5-fluoro-
• GFDDOZARNIAOAT-UHFFFAOYSA-N
• 5-fluoro-1H-indole-6-carbonitrile
• AT31620
• 1201149-04-3
• SCHEMBL1420716

• Inchi： 1S/C9H5FN2/c10-8-3-6-1-2-12-9(6)4-7(8)5-11/h1-4,12H
• InChI Key： GFDDOZARNIAOAT-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC2=C(C=1)C=CN2

Computed Properties

• Exact Mass: 160.04367633g/mol
• Monoisotopic Mass: 160.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indole-6-carbonitrile, 5-fluoro-

Recent Advances in the Study of 1H-Indole-6-carbonitrile, 5-fluoro- (CAS: 1201149-04-3) in Chemical Biology and Pharmaceutical Research

The compound 1H-Indole-6-carbonitrile, 5-fluoro- (CAS: 1201149-04-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its indole scaffold and fluorine substitution, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 1H-Indole-6-carbonitrile, 5-fluoro-, with particular emphasis on improving its yield and purity. Researchers have developed novel synthetic routes that utilize palladium-catalyzed cross-coupling reactions and other advanced techniques to achieve higher efficiency and selectivity. These advancements are crucial for scaling up production and ensuring the compound's availability for further preclinical and clinical studies. Additionally, the introduction of fluorine at the 5-position of the indole ring has been shown to enhance the compound's metabolic stability and bioavailability, making it a promising candidate for drug development.

In terms of pharmacological activity, 1H-Indole-6-carbonitrile, 5-fluoro- has demonstrated potent inhibitory effects on specific kinase targets involved in various disease pathways. For instance, recent in vitro and in vivo studies have revealed its efficacy in modulating aberrant signaling pathways associated with cancer, inflammation, and neurodegenerative disorders. The compound's ability to selectively inhibit key enzymes while minimizing off-target effects has positioned it as a lead molecule for the development of targeted therapies. Furthermore, structural-activity relationship (SAR) studies have provided valuable insights into the molecular determinants of its bioactivity, paving the way for the design of more potent and selective analogs.

Another area of active research involves the application of 1H-Indole-6-carbonitrile, 5-fluoro- in combination therapies. Preliminary data suggest that this compound may synergize with existing chemotherapeutic agents, enhancing their efficacy and reducing drug resistance. Such findings underscore the potential of this molecule to address unmet medical needs, particularly in oncology. Researchers are also exploring its utility in other therapeutic areas, including infectious diseases and metabolic disorders, where its unique chemical properties may offer novel treatment options.

Despite these promising developments, challenges remain in the clinical translation of 1H-Indole-6-carbonitrile, 5-fluoro-. Issues such as pharmacokinetic variability, potential toxicity, and formulation stability need to be addressed through rigorous preclinical testing. Ongoing studies are employing advanced analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, to characterize the compound's behavior in biological systems. These efforts are expected to provide a more comprehensive understanding of its safety and efficacy profiles, facilitating its progression into clinical trials.

In conclusion, the compound 1H-Indole-6-carbonitrile, 5-fluoro- (CAS: 1201149-04-3) represents a promising avenue for drug discovery, with its versatile pharmacological properties and synthetic accessibility. Continued research efforts are likely to uncover new applications and optimize its therapeutic potential, making it a valuable asset in the fight against various diseases. The integration of multidisciplinary approaches, including medicinal chemistry, molecular biology, and computational modeling, will be essential to fully realize the benefits of this compound in clinical settings.